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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199

CAS Number: 1552-92-7

This technical guide provides an in-depth overview of ethyl cyclohexylideneacetate, a
versatile organic compound with significant applications in research and development,
particularly within the pharmaceutical industry. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
properties, synthesis, and potential applications.

Chemical and Physical Properties

Ethyl cyclohexylideneacetate is a clear liquid at room temperature.[1] Its key physical and
chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 1552-92-7 [2][3]
Molecular Formula C10H1602 [11[2][3]
Molecular Weight 168.23 g/mol [1112][3]
Boiling Point 48-49 °C at 0.02 mmHg; 235.9 o]

°C at 760 mmHg
Density 1.05 g/cm3 [4]
Refractive Index (n°D) 1.4755 [2]
Flash Point 112.9°C [4]

Vapor Pressure

0.0488 mmHg at 25 °C

[4]

Soluble in dichloromethane

Solubilit 3][5
Y and ethyl acetate. g8
MCWDXHYYYNGYGK-
InChl Key [2]
UHFFFAOYSA-N
SMILES CCOC(=0)Cc=Cc1cccececel [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of ethyl

cyclohexylideneacetate. Various spectroscopic techniques have been used to analyze this

compound, with data available from multiple sources.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR spectra are

available for ethyl cyclohexylideneacetate.[6]

e Infrared (IR) Spectroscopy: IR spectra, including ATR-IR, transmission IR, and vapor phase
IR, have been recorded.[3][6]

o Mass Spectrometry (MS): Mass spectral data, typically from Gas Chromatography-Mass
Spectrometry (GC-MS), is also available.[3][6]
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e Raman Spectroscopy: Raman spectral data has been collected for this compound.[3]

Synthesis of Ethyl Cyclohexylideneacetate

The primary and most efficient method for the synthesis of ethyl cyclohexylideneacetate is
the Horner-Wadsworth-Emmons (HWE) reaction.[1] This reaction offers high selectivity for the
desired E-alkene and utilizes reagents that lead to easily removable byproducts.[7]

Horner-Wadsworth-Emmons Reaction Protocol

This protocol is adapted from a well-established procedure published in Organic Syntheses.[2]

Materials:

Sodium hydride (50% dispersion in mineral oil)

e Dry benzene

e Triethyl phosphonoacetate

e Cyclohexanone

e |ce bath

» Dry nitrogen atmosphere

o Standard laboratory glassware for organic synthesis (three-necked flask, stirrer,
thermometer, condenser, dropping funnel)

Procedure:

e Preparation of the Ylide:

o Adry 500-mL, three-necked flask is purged with dry nitrogen and charged with 16 g (0.33
mole) of a 50% dispersion of sodium hydride in mineral oil and 100 mL of dry benzene.[2]

o To this stirred mixture, 74.7 g (0.33 mole) of triethyl phosphonoacetate is added dropwise
over a 45-50 minute period. The temperature is maintained at 30-35 °C, using cooling if
necessary. Vigorous evolution of hydrogen will be observed.[2]
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o After the addition is complete, the mixture is stirred for 1 hour at room temperature to
ensure the complete formation of the phosphonate carbanion.[2]

e Reaction with Cyclohexanone:

o To the resulting clear solution, 32.7 g (0.33 mole) of cyclohexanone is added dropwise
over a 30-40 minute period. The temperature is maintained at 20-30 °C using an ice bath.

[2]
o A gummy precipitate of sodium diethyl phosphate will form during the addition.[2]
o After the addition is complete, the mixture is heated at 60-65 °C for 15 minutes.[2]
o Work-up and Purification:

o The reaction mixture is cooled to 15-20 °C, and the mother liquor is decanted from the
precipitate.[2]

o The gummy precipitate is washed with several portions of warm benzene.[2]

o The combined mother liquor and washings are distilled at atmospheric pressure to remove
the benzene.[2]

o The product, ethyl cyclohexylideneacetate, is then distilled under reduced pressure,
collecting the fraction at 48-49 °C (0.02 mmHQg).[2] This yields 37-43 g (67-77%) of the
pure product.[2]

Reaction Mechanism and Workflow

The Horner-Wadsworth-Emmons reaction proceeds through a well-defined mechanism, which
is a key concept in organic synthesis.
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Caption: Horner-Wadsworth-Emmons reaction pathway for the synthesis of ethyl
cyclohexylideneacetate.

Applications in Drug Development

Ethyl cyclohexylideneacetate serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds.[1][5] Its structural features make it a valuable building block for
more complex molecules with therapeutic potential.

One notable application is in the synthesis of Venlafaxine, a widely used antidepressant.[1] The
cyclohexylidene moiety is incorporated into the final drug structure, highlighting the importance
of this intermediate.
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Caption: Logical workflow illustrating the role of ethyl cyclohexylideneacetate in drug
development.

Furthermore, research has indicated that ethyl cyclohexylideneacetate and related
compounds may exhibit biological activity, such as the inhibition of gabapentin activity.[8] This
suggests potential for this chemical scaffold in the discovery of new therapeutic agents.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, ethyl cyclohexylideneacetate is associated with the following hazards:

e H302: Harmful if swallowed.[3]
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e H315: Causes skin irritation.[3]
e H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

The corresponding GHS pictogram is the "Irritant” symbol (exclamation mark).[3] It is essential
to handle this chemical with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, in a well-ventilated area.[9] In case of contact with skin or eyes,
rinse immediately with plenty of water.[9] If swallowed or if respiratory irritation occurs, seek
medical attention.[9]

Disclaimer: This document is intended for informational purposes for a technical audience and
should not be used as a substitute for a formal safety data sheet (SDS) or professional safety

guidance. Always consult the latest SDS for comprehensive safety information before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl Cyclohexylideneacetate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131199#ethyl-cyclohexylideneacetate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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